Cas no 1162262-04-5 (4-bromo-7-methoxy-2,3-dihydro-1H-indol-2-one)

• Product Name: 4-bromo-7-methoxy-2,3-dihydro-1H-indol-2-one
• CAS No: 1162262-04-5
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 2625998
• PubChem ID: 52180855
• Update Time: 2025-10-29

4-bromo-7-methoxy-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-bromo-7-methoxy-2,3-dihydro-1H-indol-2-one
• G14985
• EN300-1664047
• 1162262-04-5
• 4-Bromo-7-methoxy-1,3-dihydro-2H-indol-2-one
• CS-0055886
• AKOS017560198
• DTXSID70680272
• 4-Bromo-7-methoxyindolin-2-one
• MWB26204
• 818-838-8

• Inchi： 1S/C9H8BrNO2/c1-13-7-3-2-6(10)5-4-8(12)11-9(5)7/h2-3H,4H2,1H3,(H,11,12)
• InChI Key： ZUBWLSZCSDOILE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1CC(N2)=O)OC

Computed Properties

• Exact Mass: 240.97384g/mol
• Monoisotopic Mass: 240.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-bromo-7-methoxy-2,3-dihydro-1H-indol-2-one

Introduction to 4-Bromo-7-Methoxy-2,3-Dihydro-1H-Indol-2-One (CAS No. 1162262-04-5)

4-Bromo-7-methoxy-2,3-dihydro-1H-indol-2-one (CAS No. 1162262-04-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the indole class, which is known for its diverse biological activities and potential therapeutic applications. The unique structure of 4-bromo-7-methoxy-2,3-dihydro-1H-indol-2-one makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and oncological disorders.

The molecular formula of 4-bromo-7-methoxy-2,3-dihydro-1H-indol-2-one is C₁₀H₉BrNO₂, with a molecular weight of approximately 249.08 g/mol. The presence of the bromo and methoxy substituents on the indole ring imparts specific chemical and biological properties that are crucial for its applications in drug discovery and development.

In recent years, 4-bromo-7-methoxy-2,3-dihydro-1H-indol-2-one has been extensively studied for its potential as a lead compound in the development of novel therapeutic agents. One notable area of research is its use as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The bromo substituent on the indole ring enhances the compound's ability to interact with specific serotonin receptors, thereby improving its efficacy as an SSRI.

Beyond its applications in psychiatric disorders, 4-bromo-7-methoxy-2,3-dihydro-1H-indol-2-one has also shown promise in cancer research. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. For instance, it has been shown to induce apoptosis in human breast cancer cells by modulating the expression of pro-apoptotic proteins such as Bax and Bak.

The synthetic versatility of 4-bromo-7-methoxy-2,3-dihydro-1H-indol-2-one is another factor contributing to its significance in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 7-methoxyindole with bromine followed by cyclization under appropriate conditions. These synthetic methods have been optimized to minimize side reactions and maximize yield, making it feasible for large-scale production.

In addition to its direct therapeutic applications, 4-bromo-7-methoxy-2,3-dihydro-1H-indol-2-one serves as a valuable tool for understanding the structure-function relationships of indole derivatives. Researchers have used this compound as a scaffold to explore the effects of different substituents on biological activity. For example, substituting the bromo group with other halogens or functional groups can significantly alter the compound's pharmacological profile, providing insights into structure-based drug design.

The safety and toxicity profiles of 4-bromo-7-methoxy-2,3-dihydro-1H-indol-2-one have also been investigated to ensure its suitability for pharmaceutical use. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 4-bromo-7-methoxy-2,3-dihydro-1H-indol-2-one (CAS No. 1162262-04-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable intermediate in the synthesis of bioactive molecules targeting neurological and oncological disorders. As research in this area continues to advance, it is likely that new applications and therapeutic opportunities will emerge, further solidifying the importance of this compound in the field.